Cas no 57012-79-0 (4(1H)-Quinolinone, 2,3-dihydro-6,7-dimethoxy-2-methyl-)

4(1H)-Quinolinone, 2,3-dihydro-6,7-dimethoxy-2-methyl- structure
57012-79-0 structure
Product Name:4(1H)-Quinolinone, 2,3-dihydro-6,7-dimethoxy-2-methyl-
CAS No:57012-79-0
MF:C12H15NO3
MW:221.252403497696
CID:346921
PubChem ID:21439720
Update Time:2025-04-19

4(1H)-Quinolinone, 2,3-dihydro-6,7-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinolinone, 2,3-dihydro-6,7-dimethoxy-2-methyl-
    • 6,7-dimethoxy-2-methyl-2,3-dihydro-1H-quinolin-4-one
    • SCHEMBL11715697
    • DTXSID30613920
    • HQONJNNQULEVQJ-UHFFFAOYSA-N
    • 57012-79-0
    • 6,7-Dimethoxy-2-methyl-2,3-dihydroquinolin-4(1H)-one
    • 6,7-dimethoxy-2-methyl-4-oxo-1,2,3,4-tetrahydroquinoline
    • Inchi: 1S/C12H15NO3/c1-7-4-10(14)8-5-11(15-2)12(16-3)6-9(8)13-7/h5-7,13H,4H2,1-3H3
    • InChI Key: HQONJNNQULEVQJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C(=CC=2NC(C)C1)OC)OC

Computed Properties

  • Exact Mass: 221.10525
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56
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